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Compound of Interest

Compound Name: 2,2-Dibromoadamantane

CAS No.: 7314-84-3

Cat. No.: B3281222

Get Quote

Executive Summary 2,2-Dibromoadamantane is a specialized geminal dihalide derivative of

the adamantane cage. Unlike its bridgehead isomer (1-bromoadamantane), the 2,2-dibromo

variant occupies a secondary carbon position, creating a unique steric and electronic

environment. It is primarily utilized as a synthetic intermediate—often as a "masked" ketone

equivalent or a precursor for introducing the adamantylidene moiety.

Its handling profile is defined by two competing factors: the thermodynamic stability of the

adamantane cage and the kinetic lability of the gem-dibromo functionality toward hydrolysis.

This guide addresses the specific challenges of maintaining compound integrity during storage

and experimental setup.

Module 1: Storage & Stability (The "Shelf Life"
FAQs)
Q1: I received my shipment of 2,2-Dibromoadamantane. Why is the label marked "Moisture

Sensitive" if adamantanes are generally stable? A: While the adamantane skeleton is robust,

the geminal dibromide functionality at the C2 position is susceptible to hydrolysis.
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The Mechanism: In the presence of atmospheric moisture, 2,2-dibromoadamantane can

undergo hydrolysis to revert to 2-adamantanone. This is driven by the high lattice energy and

stability of the resulting ketone.

The Risk: Improper storage will lead to a sample contaminated with 2-adamantanone and

HBr (hydrobromic acid), which appears as a sticky or discolored solid.

Protocol: Store the compound in a tightly sealed vial under an inert atmosphere (Argon or

Nitrogen). A desiccator is mandatory for long-term storage.

Q2: Does this compound require refrigeration? A:Recommended: 2–8°C. While 2,2-
dibromoadamantane is a solid with a high melting point (likely >100°C, analogous to 2-

bromoadamantane's 138°C), cooling slows the kinetics of any potential hydrolysis or

dehydrohalogenation.

Critical Step: Allow the vial to equilibrate to room temperature before opening to prevent

condensation from forming on the cold solid, which would immediately catalyze degradation.

Q3: Can I store it in solution? A:No. Do not store 2,2-dibromoadamantane in solution for

extended periods.

Reasoning: Even in "anhydrous" solvents, trace moisture can initiate hydrolysis over time.

Furthermore, in nucleophilic solvents (like alcohols), it may undergo solvolysis to form ketals

or vinyl ethers.

Best Practice: Prepare fresh solutions immediately prior to use.

Module 2: Handling & Safety (The "Benchtop" FAQs)
Q4: What specific PPE is required beyond standard lab coats? A: Treat this compound as a

potent lachrymator and irritant.

** alkyl bromides** are often alkylating agents. While the steric bulk of adamantane reduces

direct alkylation risks (S_N2 is hindered), the hydrolysis product (HBr) is corrosive.

Gloves: Nitrile gloves (minimum 0.11 mm thickness) are sufficient for solid handling. If in

solution with DCM or chloroform, use double-gloving or PVA gloves.
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Respiratory: Handle strictly inside a fume hood. Dust inhalation can cause severe respiratory

irritation.

Q5: I need to weigh out a precise amount. Can I do this on the open bench? A: Only if the

exposure time is under 5 minutes and the humidity is low (<40%).

Preferred Method: Weigh inside a glovebox or use a "weighing boat" technique inside the

fume hood where you tare the vial, add solid, and cap immediately.

Self-Validating Step: If the white crystalline powder starts to look "wet" or clumps significantly

during weighing, it is absorbing moisture. Abort and dry the sample.

Module 3: Solubilization & Reaction Setup (The
"Process" FAQs)
Q6: Which solvents are compatible? A: Use non-nucleophilic, anhydrous solvents.

Solvent Class Compatibility Notes

Chlorinated (DCM, CHCl₃) Excellent
High solubility. Ensure solvent

is dried over molecular sieves.

Ethers (THF, Et₂O) Good
Good solubility. Must be free of

peroxides and water.

Alcohols (MeOH, EtOH) Poor / Risky
Avoid. Risk of solvolysis to

form acetals/ketals.

Water Incompatible
Causes hydrolysis to 2-

adamantanone.

Alkanes (Hexane) Moderate
Lower solubility; may require

sonication.

Q7: Can I heat this compound to reflux? A: Yes, but with caveats regarding Elimination

Reactions.
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The Issue: Heating secondary halides often risks dehydrohalogenation (elimination of HBr)

to form alkenes.

The Adamantane Advantage: Formation of a double bond at the bridgehead (adamantene) is

forbidden by Bredt's Rule due to extreme ring strain. Therefore, 2,2-dibromoadamantane is

thermally more stable than a typical acyclic secondary bromide.

The Limit: It can eliminate if treated with strong bases at high heat, but it resists thermal

decomposition up to moderate temperatures (~100°C) in neutral media.

Module 4: Troubleshooting Degradation
Q8: How do I know if my compound has degraded? A: The primary degradation product is 2-

adamantanone.

Diagnostic Workflow:

Visual Check: Pure 2,2-dibromoadamantane is a white crystalline solid. Yellowing or

"sweating" indicates HBr release.

Melting Point: Degradation leads to a depressed and broadened melting range.

IR Spectroscopy (The "Gold Standard"):

Intact: Strong C-Br stretches in the "fingerprint" region (600–800 cm⁻¹).

Degraded: Appearance of a strong Carbonyl (C=O) peak around 1720 cm⁻¹ (characteristic

of 2-adamantanone).

Q9: Can I repurify degraded material? A: Yes.

Method: Recrystallization is effective.

Solvent System: Hexane or a Hexane/DCM mixture.

Procedure: Dissolve the solid in minimal hot hexane. If insoluble brown oil (polymer/HBr

residue) remains, decant the clear solution. Cool to -20°C to crystallize the dibromide. 2-
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Adamantanone is significantly more soluble in hexane and will largely remain in the mother

liquor.

Visual Guide: Handling Decision Tree

Start: 2,2-Dibromoadamantane

Storage Condition?

Reaction Setup

2-8°C + DesiccatorBest Practice

Room Temp (Short Term)
Acceptable < 1 week

Select Solvent

Exposure to Moisture
If seal broken

Hydrolysis to
2-Adamantanone + HBr

Anhydrous DCM/THF
(Recommended)

Alcohols/Water
(Avoid)

Solvolysis

Click to download full resolution via product page

Caption: Decision tree for preserving the integrity of 2,2-Dibromoadamantane against

hydrolysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 1,3-Dibromoadamantane | C10H14Br2 | CID 265790 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. 2-Bromoadamantane | C10H15Br | CID 522482 - PubChem [pubchem.ncbi.nlm.nih.gov]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b3281222?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Dibromoadamantane
https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Dibromoadamantane
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromoadamantane
https://www.benchchem.com/product/b3281222/docs#technical-support-center-2-2-dibromoadamantane
https://www.benchchem.com/product/b3281222/docs#technical-support-center-2-2-dibromoadamantane
https://www.benchchem.com/product/b3281222/docs#technical-support-center-2-2-dibromoadamantane
https://www.benchchem.com/product/b3281222/docs#technical-support-center-2-2-dibromoadamantane
https://www.benchchem.com/product/b3281222?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3281222?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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